1-(2-chlorobenzoyl)-4-mesitylpiperazine

• IUPAC Name: (2-chlorophenyl)-[4-(2,4,6-trimethylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H23ClN2O/c1-14-12-15(2)19(16(3)13-14)22-8-10-23(11-9-22)20(24)17-6-4-5-7-18(17)21/h4-7,12-13H,8-11H2,1-3H3
• InChI Key: IJWSYISYLLEZKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)N2CCN(CC2)C(=O)C3=CC=CC=C3Cl)C
• Molecular Formula: C20H23ClN2O
• Molecular Weight: 342.9 g/mol

Description

The compound “1-(2-chlorobenzoyl)-4-mesitylpiperazine” is a piperazine derivative. Piperazines are a class of organic compounds that contain a six-membered ring with two nitrogen atoms at opposite positions in the ring. The “2-chlorobenzoyl” part suggests the presence of a benzoyl group (a benzene ring attached to a carbonyl group) with a chlorine atom attached to the second carbon of the benzene ring. The “4-mesityl” part suggests the presence of a mesityl group (a derivative of toluene with three methyl groups) attached to the fourth carbon of the piperazine ring.

Molecular Structure Analysis

The molecular structure of “1-(2-chlorobenzoyl)-4-mesitylpiperazine” would likely involve a piperazine ring with a 2-chlorobenzoyl group attached to one nitrogen and a mesityl group attached to the other.

Chemical Reactions Analysis

Again, while specific information is lacking, piperazine derivatives are often involved in reactions with electrophiles due to the presence of nitrogen atoms, which have a lone pair of electrons and can act as nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(2-chlorobenzoyl)-4-mesitylpiperazine” would depend on the specific arrangement of atoms and the presence of functional groups. For example, the presence of a benzoyl group could potentially increase the compound’s reactivity.

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, some piperazine derivatives are used as antiparasitic drugs, where they act by paralyzing parasites.

Safety and Hazards

The safety and hazards associated with a compound depend on its specific properties. For example, many benzoyl chlorides are corrosive and can cause severe skin burns and eye damage.

Future Directions

The future directions for research into “1-(2-chlorobenzoyl)-4-mesitylpiperazine” would likely depend on its potential applications. For example, if it shows promise as a pharmaceutical compound, future research might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.